![molecular formula C13H8N2S2 B4537870 2-(prop-2-yn-1-ylthio)-6-(2-thienyl)nicotinonitrile](/img/structure/B4537870.png)
2-(prop-2-yn-1-ylthio)-6-(2-thienyl)nicotinonitrile
Description
Synthesis Analysis
Nicotinonitriles, including derivatives similar to "2-(prop-2-yn-1-ylthio)-6-(2-thienyl)nicotinonitrile," can be synthesized through various chemical pathways. A common method involves the condensation and cyclization of 2-acetylthiophene, as demonstrated in the synthesis of 4-(thiophen-2-yl)-substituted nicotinonitriles (Hakobyan et al., 2020). Another approach uses malononitrile and aldehydes to produce phenylenebis((thienyl/furyl)nicotinonitrile) derivatives, highlighting the versatility in the synthesis of nicotinonitrile derivatives (Greiner-Bechert & Otto, 1992).
Molecular Structure Analysis
The molecular structure of nicotinonitrile derivatives is characterized by their non-planarity and the presence of dihedral angles between the central pyridyl ring and attached phenyl or thiophene rings. Such structural features are crucial for their electronic and photophysical properties. For instance, a study on a nicotinonitrile derivative showed dihedral angles of 25.22° and 24.80° with the attached 4-aminophenyl and thiophene rings, respectively, indicating a non-planar structure conducive to specific chemical interactions and properties (Fun et al., 2010).
Chemical Reactions and Properties
Nicotinonitriles undergo various chemical reactions, reflecting their reactive nature. For example, they can participate in multicomponent domino reactions to create poly-functionalized derivatives incorporating diverse moieties, demonstrating their chemical versatility and potential for generating complex molecules (Hussein, El Guesmi, & Ahmed, 2019).
Physical Properties Analysis
The physical properties of nicotinonitrile derivatives, such as solvatochromism and fluorescence, are influenced by their molecular structure. For instance, derivatives have been reported to exhibit strong blue-green fluorescence emission, indicating their potential as blue light-emitting materials. This is attributed to their non-planar structure and the effects of substituent groups on their photophysical properties (Ahipa, Kamath, Kumar, & Adhikari, 2014).
properties
IUPAC Name |
2-prop-2-ynylsulfanyl-6-thiophen-2-ylpyridine-3-carbonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8N2S2/c1-2-7-17-13-10(9-14)5-6-11(15-13)12-4-3-8-16-12/h1,3-6,8H,7H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPXVPBQEABZJFN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCSC1=C(C=CC(=N1)C2=CC=CS2)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8N2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Prop-2-yn-1-ylsulfanyl)-6-(thiophen-2-yl)pyridine-3-carbonitrile |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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